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Compound of Interest

Compound Name: Propargite

Cat. No.: B033192

For Researchers, Scientists, and Drug Development Professionals

Introduction

Propargite, an organosulfite acaricide, is a widely utilized agent for controlling mite populations
in various agricultural settings.[1] Its efficacy stems from its specific mode of action, targeting
the mitochondrial respiratory chain.[2] This technical guide provides an in-depth overview of the
chemical and physical properties of propargite, detailed experimental protocols for their
determination, and visualizations of its synthesis and mechanism of action. This document is
intended to serve as a comprehensive resource for researchers, scientists, and professionals
involved in drug development and pesticide research.

Chemical and Physical Properties

A thorough understanding of the physicochemical properties of propargite is fundamental for
its application, formulation, and environmental fate assessment. The following table
summarizes the key quantitative data for propargite.
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Property Value
2-(4-tert-butylphenoxy)cyclohexyl prop-2-yn-1-yl
IUPAC Name ( ylp y)cy yl prop-2-yn-1-y
sulfite[3]
CAS Number 2312-35-8[3]

Molecular Formula

C19H2604S[3][4]

Molecular Weight 350.47 g/mol [4][5]

Appearance Light to dark brown, viscous liquid[3]

Melting Point <25 °C[4][6][7]

Boiling Point Decomposes at approximately 200-210 °C[3][8]
Density 1.085 - 1.115 g/cm? at 20-25 °C[1][3]

Vapor Pressure

3 x 107 mmHg at 25 °C to 6.9 x 10-8 mmHg at
25°C[3][7][9]

Water Solubility

0.215 - 0.5 mg/L at 20-25 °C[1][3][6][10][11]

Solubility in Organic Solvents

Fully miscible with hexane, toluene,
dichloromethane, methanol, and acetone[1][3]
[10]

Octanol-Water Partition Coefficient (log Kow)

3.7 - 5.8[6][12][13]

Flash Point 71 - 82 °C[3][6]
Slowly hydrolyzes in water, with the rate
- increasing under acidic or basic conditions.
Stability

Stable for at least one year under normal

storage conditions.[3][10]

Experimental Protocols

The accurate determination of the physicochemical properties of propargite relies on

standardized experimental protocols. The following sections detail the methodologies for key

experiments, primarily based on OECD and ASTM guidelines.
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Melting Point Determination (Capillary Method)

This method is based on the principle of visually observing the phase transition of a substance
from solid to liquid as a function of temperature.

Apparatus:

» Melting point apparatus with a heating block and a calibrated thermometer or temperature
sensor.

e Glass capillary tubes (sealed at one end).

Procedure:

Sample Preparation: A small amount of dry, powdered propargite is introduced into a
capillary tube to a height of 2-3 mm and packed tightly.

o Apparatus Setup: The capillary tube is placed in the heating block of the melting point
apparatus.

o Heating: The sample is heated at a steady rate. A preliminary rapid heating can be done to
determine the approximate melting range.

o Determination: For an accurate measurement, the heating rate is slowed to 1-2 °C per
minute about 10 °C below the expected melting point.

o Observation: The temperatures at which the first droplet of liquid appears and at which the
last solid particle disappears are recorded as the melting range. For a pure substance, this
range should be narrow.

Boiling Point Determination (Thiele Tube Method)

This method is suitable for determining the boiling point of small quantities of liquid and is
based on the principle that the boiling point is the temperature at which the vapor pressure of
the liquid equals the atmospheric pressure.

Apparatus:
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e Thiele tube

e Thermometer

e Small test tube

o Capillary tube (sealed at one end)

e Heating source (e.g., Bunsen burner)

e Heat transfer fluid (e.g., mineral oil)

Procedure:

Sample Preparation: A small amount of liquid propargite is placed in the small test tube. A
capillary tube, with its sealed end up, is placed inside the test tube.

o Apparatus Setup: The test tube is attached to the thermometer, and both are placed in the
Thiele tube containing the heat transfer fluid. The thermometer bulb should be level with the
sample.

o Heating: The side arm of the Thiele tube is gently heated, causing the oil to circulate and
heat the sample evenly.

o Observation: As the liquid heats, a stream of bubbles will emerge from the open end of the
capillary tube. The heating is stopped, and the liquid is allowed to cool.

o Determination: The boiling point is the temperature at which the liquid just begins to enter the
capillary tube as it cools.

Vapor Pressure Determination (Gas Saturation Method -
ASTM E1194)

This method is suitable for substances with low vapor pressures and involves saturating a
stream of inert gas with the substance and then determining the amount of substance
transported by the gas.

Apparatus:
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Saturation column containing propargite coated on an inert support.

Constant temperature bath to house the saturation column.

Flow meter to control the flow of the inert gas (e.qg., nitrogen).

Trapping system (e.g., sorbent tubes) to collect the vaporized propargite.

Analytical instrument (e.g., Gas Chromatograph) for quantification.
Procedure:

o Apparatus Setup: The saturation column is packed with an inert support coated with
propargite and placed in the constant temperature bath.

o Gas Flow: A controlled flow of a dry, inert gas is passed through the saturation column.

o Saturation: The gas becomes saturated with propargite vapor as it passes through the
column.

e Trapping: The gas stream then passes through a trapping system where the propargite is
collected.

e Quantification: The amount of propargite collected in the trap is quantified using a suitable
analytical method.

o Calculation: The vapor pressure is calculated from the mass of propargite collected, the
volume of gas passed through the column, and the temperature.

Water Solubility Determination (Column Elution Method -
OPPTS 830.7840)

This method is appropriate for substances with low water solubility and involves passing water
through a column containing the test substance on a solid support and measuring the
concentration in the eluate.

Apparatus:
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e Chromatography column.

 Inert support material.

o Constant temperature bath.

e Pump to deliver a constant flow of water.

» Fraction collector.

e Analytical instrument (e.g., HPLC or GC) for quantification.
Procedure:

o Column Preparation: The inert support is coated with propargite and packed into the
chromatography column.

o Equilibration: The column is placed in a constant temperature bath, and water is pumped
through it until the concentration of propargite in the eluate becomes constant, indicating
saturation.

o Elution and Collection: Once equilibrium is reached, a known volume of the eluate is
collected.

e Analysis: The concentration of propargite in the collected eluate is determined using a
suitable analytical method.

o Calculation: The water solubility is reported as the mean of at least five consecutive
measurements where the concentration is constant.

Octanol-Water Partition Coefficient (log Kow)
Determination (Shake Flask Method - OECD 107)

This method determines the ratio of a chemical's concentration in the octanol phase to its
concentration in the aqueous phase of a two-phase system at equilibrium.

Apparatus:
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Separatory funnels.

Mechanical shaker.

Centrifuge (optional).

Analytical instrument for quantification.

Procedure:

Solvent Saturation: n-Octanol is saturated with water, and water is saturated with n-octanol.

Test Solution Preparation: A solution of propargite is prepared in either water-saturated n-
octanol or octanol-saturated water.

Partitioning: The two phases are placed in a separatory funnel in a defined volume ratio and
shaken until equilibrium is reached.

Phase Separation: The mixture is allowed to stand for the phases to separate. Centrifugation
can be used to aid separation.

Analysis: The concentration of propargite in both the n-octanol and water phases is
determined.

Calculation: The partition coefficient (Kow) is calculated as the ratio of the concentration in
the n-octanol phase to the concentration in the aqueous phase. The result is typically
expressed as log Kow.

Mandatory Visualizations
Synthesis Workflow of Propargite

The synthesis of propargite is a multi-step process that begins with the reaction of p-tert-

butylphenol and epoxycyclohexane. The resulting intermediate is then reacted with thionyl

chloride, followed by a final reaction with propargyl alcohol to yield propargite.
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p-tert-butylphenol Epoxycyclohexane

Reaction (Alkylation)

2-(4-tert-butylphenoxy)cyclohexanol

Thionyl Chloride

Reaction (Chlorosulfonation)

2-(4-tert-butylphenoxy)cyclohexyl chlorosulfite

Propargyl Alcohol

Reaction (Esterification)

Propargite

Click to download full resolution via product page

Caption: Synthesis workflow of propargite.

Mechanism of Action: Inhibition of Mitochondrial ATP

Synthase
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Propargite's acaricidal activity is attributed to its ability to inhibit mitochondrial ATP synthase, a
critical enzyme in cellular respiration. This inhibition disrupts the production of ATP, leading to
cellular energy depletion and eventual death of the mite.
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Caption: Propargite's inhibition of ATP synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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